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Compound of Interest

Compound Name: FzM1.8

Cat. No.: B15542956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
FzM1.8 is a small molecule that functions as an allosteric agonist of the Frizzled-4 (FZD4)

receptor, a key component of the Wnt signaling pathway.[1][2] It activates the canonical Wnt/β-

catenin pathway and can bias signaling towards a non-canonical route involving PI3K.[1][3]

Proper preparation of FzM1.8 stock solutions is critical for accurate and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of FzM1.8 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Compound Information
Property Value Reference

Molecular Formula C₁₈H₁₄N₂O₄ [2]

Molecular Weight 322.32 g/mol

CAS Number 2204290-85-5 [2]

Appearance
Solid, Off-white to light yellow

powder
[2]

Purity ≥98% (HPLC)
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Solubility and Storage
Parameter Recommendation Reference

Solvent DMSO [2]

Solubility in DMSO ≥ 32.23 mg/mL (100 mM)

83.33 mg/mL (258.54 mM) -

requires sonication
[2]

Powder Storage -20°C for up to 3 years [2]

4°C for up to 2 years [2]

Stock Solution Storage -80°C for up to 2 years [2]

-20°C for up to 1 year [2]

Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[2] Hygroscopic DMSO can affect solubility; therefore, using

newly opened DMSO is advised.[2]

Mechanism of Action: FzM1.8 Signaling Pathway
FzM1.8 acts as an allosteric agonist of the Frizzled-4 (FZD4) receptor.[1] In the absence of a

Wnt ligand, FzM1.8 binds to FZD4, promoting the recruitment of heterotrimeric G proteins.[1][3]

This interaction stabilizes FZD4 and stimulates the release of Gβγ subunits, which in turn

activate Phosphoinositide 3-kinase (PI3K).[2] This leads to the potentiation of the β-catenin

pathway, promoting TCF/LEF transcriptional activity.[2] This signaling cascade has been shown

to preserve stemness and promote the proliferation of undifferentiated cells.[1]
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Caption: FzM1.8 signaling pathway.

Experimental Protocol: Preparation of a 10 mM
FzM1.8 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FzM1.8 in DMSO.

Materials:

FzM1.8 powder (MW: 322.32 g/mol )

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettors and sterile filter tips

Optional: Water bath sonicator

Workflow for FzM1.8 Stock Solution Preparation:
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Start

1. Weigh FzM1.8 Powder

2. Add DMSO

3. Dissolve Completely
(Vortex/Sonicate)

4. Aliquot into Tubes

5. Label Aliquots

6. Store at -80°C

End
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Caption: Workflow for preparing FzM1.8 stock solution.

Procedure:
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Calculate the required mass of FzM1.8:

To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 322.32 g/mol

Mass (g) = 0.0032232 g = 3.22 mg

For other volumes and concentrations, use the following table:

Desired
Concentration

Mass for 1 mg Mass for 5 mg Mass for 10 mg

1 mM 3.1026 mL 15.5130 mL 31.0260 mL

5 mM 0.6205 mL 3.1026 mL 6.2052 mL

10 mM 0.3103 mL 1.5513 mL 3.1026 mL

50 mM 0.0621 mL 0.3103 mL 0.6205 mL

Weighing FzM1.8:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the calculated amount of FzM1.8 powder into the tube.

Adding DMSO:

Add the calculated volume of DMSO to the microcentrifuge tube containing the FzM1.8
powder.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to dissolve the powder.
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If the solution is not clear, sonicate in a water bath for 5-10 minutes, or until the solution is

clear.[2]

Aliquoting and Labeling:

Once the FzM1.8 is completely dissolved, aliquot the stock solution into smaller, single-

use sterile cryovials or microcentrifuge tubes. This will prevent degradation from multiple

freeze-thaw cycles.

Clearly label each aliquot with the compound name (FzM1.8), concentration (10 mM),

solvent (DMSO), and date of preparation.

Storage:

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[2]

Quality Control
Visually inspect the stock solution for any precipitation before use. If precipitate is observed,

warm the solution to room temperature and vortex or sonicate until it is fully dissolved.

For sensitive applications, it is advisable to confirm the concentration of the stock solution

using a suitable analytical method such as UV-Vis spectroscopy or HPLC.

Safety Precautions
Handle FzM1.8 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for FzM1.8 and DMSO for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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